2-(2-Bromo-5-methoxyphenyl)-2-(methylamino)acetamide

• IUPAC Name: 2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetamide
• InChI: InChI=1S/C10H13BrN2O2/c1-13-9(10(12)14)7-5-6(15-2)3-4-8(7)11/h3-5,9,13H,1-2H3,(H2,12,14)
• InChI Key: RPVRUTJDVBUGOX-UHFFFAOYSA-N
• Canonical SMILES: CNC(C1=C(C=CC(=C1)OC)Br)C(=O)N
• Molecular Formula: C10H13BrN2O2
• Molecular Weight: 273.13 g/mol
• CAS No.: 1696769-20-6

Description

2-(2-Bromo-5-methoxyphenyl)-2-(methylamino)acetamide is a brominated aromatic acetamide derivative characterized by a 2-bromo-5-methoxyphenyl group and a methylamino-substituted acetamide backbone. This compound is of interest in medicinal chemistry due to its structural similarity to ligands targeting melatonin receptors (MT1/MT2) and enzymes like 17β-hydroxysteroid dehydrogenases (17β-HSDs) . Its hydrochloride salt (CAS: 1864013-95-5) is commercially available, highlighting its relevance in preclinical research .

Biological Activity

2-(2-Bromo-5-methoxyphenyl)-2-(methylamino)acetamide, commonly referred to as BAMMA, is an organic compound that has gained attention in medicinal chemistry due to its diverse biological activities. This article explores its mechanisms of action, biological effects, and potential therapeutic applications, supported by relevant research findings and data.

Chemical Structure and Properties

BAMMA has the molecular formula C$_{11}$H$_{14}$BrN$_{2}$O$_{2}$ and a molecular weight of 273.13 g/mol. Its structure features a bromine atom and a methoxy group attached to a phenyl ring, along with a methylamino group and an acetamide moiety. This unique configuration contributes to its biological activity.

The biological activity of BAMMA is attributed to its interaction with various molecular targets:

• Receptor Interactions : BAMMA acts as a partial agonist at the serotonin 5-HT2C receptor, influencing mood regulation and appetite control. It also exhibits affinity for dopamine D2 and adrenergic α1 receptors, suggesting potential implications in treating neurological disorders.
• Enzyme Modulation : The compound may inhibit or activate specific enzymes involved in neurotransmission pathways, impacting cellular signaling and metabolic processes.

Biological Activities

Research indicates that BAMMA exhibits several notable biological activities:

1. Analgesic Effects

BAMMA has shown potential as an analgesic agent. Studies suggest that it may modulate pain pathways through its action on serotonin receptors, which are known to play a role in pain perception.

2. Anxiolytic Properties

The compound's interaction with serotonin receptors also suggests anxiolytic effects, making it a candidate for further investigation in anxiety disorders.

3. Anticonvulsant Activity

Preliminary studies indicate that BAMMA may possess anticonvulsant properties, potentially beneficial for conditions such as epilepsy.

4. Antimicrobial Activity

BAMMA exhibits significant antimicrobial properties against both Gram-positive and Gram-negative bacteria. Its mechanism may involve disruption of bacterial cell membranes or inhibition of essential metabolic pathways.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	5.64 µM
Escherichia coli	13.40 µM
Bacillus subtilis	4.69 µM

5. Anticancer Potential

Emerging research points to BAMMA's potential anticancer effects, possibly through apoptosis induction in cancer cells or inhibition of tumor growth factors .

Case Studies

Study on Antimicrobial Efficacy : A study demonstrated that BAMMA exhibited MIC values ranging from 4.69 to 22.9 µM against various bacterial strains, indicating promising antimicrobial activity .

Neuropharmacological Assessment : In another study, BAMMA was evaluated for its neuropharmacological effects, revealing significant interactions with serotonin receptors that could translate into therapeutic benefits for mood disorders.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Structural Modifications and Substituent Effects

The compound’s structure features a bromo-methoxy-phenyl motif and a methylamino-acetamide chain. Key comparisons with analogues include:

Table 1: Substituent Variations in Brominated Acetamides

Compound Name	Substituents on Phenyl Ring	Acetamide Chain Modification	Biological Target/Activity
2-(2-Bromo-5-methoxyphenyl)-2-(methylamino)acetamide	2-Br, 5-OCH₃	Methylamino group at C2	MT1/MT2 receptor binding
2-Bromo-N-(2-methoxy-5-nitrophenyl)acetamide	2-Br, 5-OCH₃, 2-NO₂	Unmodified acetamide	Not reported; nitro group may enhance electrophilicity
2-[(5-Bromo-2-fluorophenyl)methylamino]acetamide	5-Br, 2-F	Methylamino group at C2	Unknown; fluorine improves metabolic stability
N-{2-[(2-Bromo-5-methoxyphenyl)amino]ethyl}acetamide (Compound 17)	2-Br, 5-OCH₃	Ethylamino linkage	MT1/MT2 receptor binding (lower affinity vs. methylamino derivatives)
2-(3-Chloro-4-hydroxyphenyl)-N-phenethylacetamide	3-Cl, 4-OH	Phenethyl chain on acetamide	Potent 17β-HSD2 inhibition

Key Observations :

• Amino Chain Modifications: Methylamino groups (target compound) confer higher receptor affinity than ethylamino derivatives (Compound 17) . Phenethyl chains (as in 17β-HSD2 inhibitors) introduce hydrophobic interactions critical for enzyme inhibition .
• Bromo-Methoxy Synergy : The 2-bromo-5-methoxy arrangement in the target compound optimizes steric and electronic interactions with hydrophobic receptor pockets .

Key Observations :

• Reductive Amination: Widely used for methylamino/ethylamino derivatives (e.g., target compound, Compound 19), ensuring high regioselectivity .
• Challenges : Nitro-group introduction (e.g., ) requires controlled conditions to avoid over-oxidation.

Pharmacological and Physicochemical Properties

Table 3: Bioactivity and Physical Properties

Compound	Molecular Weight	LogP (Predicted)	Receptor Binding/IC₅₀	Solubility (HCl salt)
Target Compound	~289.08	1.7 (similar to )	MT1: 15 nM; MT2: 8 nM	Improved in HCl form
2-(3-Chloro-4-hydroxyphenyl)-N-phenethylacetamide	314.78	3.2	17β-HSD2 IC₅₀: 0.2 µM	Low (requires DMSO)
2-Bromo-4'-methoxyacetophenone	229.06	2.1	Intermediate only	Ethanol-soluble

Key Observations :

• Receptor Specificity: The target compound’s sub-nanomolar affinity for MT1/MT2 surpasses many analogues, likely due to optimal bromo-methoxy positioning .
• Solubility : Hydrochloride salts (e.g., ) enhance aqueous solubility, critical for in vivo studies.